Cas no 77821-50-2 (Propanoic acid, 3-[(4-methylphenyl)sulfonyl]-, phenyl ester)

• Product Name: Propanoic acid, 3-[(4-methylphenyl)sulfonyl]-, phenyl ester
• CAS No: 77821-50-2
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 1789132
• Update Time: 2024-11-19

Propanoic acid, 3-[(4-methylphenyl)sulfonyl]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-methylphenyl)sulfonyl]-, phenyl ester

• Inchi： 1S/C16H16O4S/c1-13-7-9-15(10-8-13)21(18,19)12-11-16(17)20-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： XKHIVTKISCGJNX-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 304.07698

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 496.8±45.0 °C(Predicted)
• PSA: 60.44